3H-Imidazo[4,5-B]pyridin-7-amine

• IUPAC Name: 1H-imidazo[4,5-b]pyridin-7-amine
• InChI: InChI=1S/C6H6N4/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H3,7,8,9,10)
• InChI Key: WVUMWAQTSDFVGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1N)NC=N2
• Molecular Formula: C6H6N4
• DSSTOX Substance ID: DTXSID30397713
• Molecular Weight: 134.14 g/mol
• CAS No.: 6703-44-2

Description

3H-Imidazo[4,5-B]pyridin-7-amine, also known as 3H-Imidazol-7-yl-pyridine, is an organic compound with a unique structure and properties. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms in its ring structure. This compound is an important building block in a variety of organic syntheses, and it has been used in a variety of scientific research applications.

Scientific Research Applications

Synthesis and Optical Properties

A novel approach for synthesizing 5H-pyrido[2′,1′:2,3]imidazo[4,5-b]indoles, closely related to 3H-Imidazo[4,5-B]pyridin-7-amine, has been developed. This synthesis involves a key step of C–H amination and results in compounds with strong UV absorption and fluorescence properties. These findings have implications for the development of new materials with specific optical characteristics (Kielesiński, Tasior, & Gryko, 2015).

Nucleoside Derivatives Synthesis

The synthesis and structure elucidation of 2′-deoxyribonucleoside derivatives of N6-substituted 1-deazaapurines, using 5, 7-Dichloro-3H-imidazo[4, 5-b]pyridine, have been documented. This research offers insights into new ways of creating nucleoside analogs with potential applications in medicinal chemistry (Cristalli et al., 1994).

Synthesis of Imidazo[1,5-a]pyrimidine Derivatives

A study detailed the synthesis of imidazo[1,5-a]pyrimidine derivatives from 1H-imidazol-4(5)-amine, leading to the discovery of a conversion process under acidic conditions. This process, involving a Dimroth rearrangement, highlights a novel method of manipulating imidazo[4,5-b]pyridine structures for various scientific applications (Tolkunov et al., 2021).

Anticancer and Anti-inflammatory Applications

Research on 2,3-diaryl-3H-imidazo[4,5-b]pyridine derivatives has explored their potential as anticancer and anti-inflammatory agents. This study revealed moderate cytotoxic activity against various cancer cell lines and indicated COX-2 inhibitory activity, suggesting possible therapeutic applications (Kirwen et al., 2016).

Tandem Oxidative C–H Amination/Cyclizations

A copper-catalyzed tandem oxidative C–H amination/cyclization process was developed for synthesizing imidazo[1,2-a]pyridines. This method demonstrates a straightforward approach to create these structures, with potential applications in drug synthesis and material science (Pericherla et al., 2013).

Mechanism of Action

Target of Action

The primary targets of 3H-Imidazo[4,5-B]pyridin-7-amine are diverse, reflecting its multifaceted biological activity. Notably, it acts as a GABA A receptor positive allosteric modulator , which impacts neurotransmission in the central nervous system . Additionally, it has been investigated for other targets, including proton pump inhibitors, aromatase inhibitors, and NSAIDs .

Biochemical Analysis

Biochemical Properties

3H-Imidazo[4,5-B]pyridin-7-amine plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to act as an antagonist to angiotensin II receptors, which are involved in regulating blood pressure . Additionally, this compound can inhibit certain kinases, thereby affecting signal transduction pathways that are critical for cell growth and proliferation .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to induce cell cycle arrest in cancer cells, thereby inhibiting their proliferation . Moreover, this compound can alter the expression of genes involved in apoptosis, leading to programmed cell death in malignant cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as receptors and enzymes, to modulate their activity. For instance, it can inhibit the activity of certain kinases by binding to their active sites, thereby preventing phosphorylation events that are essential for signal transduction . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time have been studied extensively in laboratory settings. It has been found to be relatively stable under standard storage conditions, but its activity can diminish over prolonged periods . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis in cancer cells .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to have therapeutic effects, such as reducing tumor growth and improving survival rates in cancer models . At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . These findings highlight the importance of dose optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its biotransformation . The metabolism of this compound can lead to the formation of active metabolites that contribute to its biological activity . Additionally, it can affect metabolic flux and alter the levels of various metabolites within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . It has been shown to accumulate in certain tissues, such as the liver and kidneys, where it exerts its effects . The localization of this compound within these tissues can influence its therapeutic and toxicological profiles .

Subcellular Localization

This compound is localized within specific subcellular compartments, which can affect its activity and function. It has been found to accumulate in the nucleus, where it can interact with DNA and transcription factors to modulate gene expression . Additionally, this compound can be targeted to other organelles, such as mitochondria, where it can influence cellular metabolism and apoptosis .